- Building Blocks for N-Type Molecular and Polymeric Electronics. Perfluoroalkyl- versus Alkyl-Functionalized Oligothiophenes (nTs; n = 2-6). Systematic Synthesis, Spectroscopy, Electrochemistry, and Solid-State Organization, Journal of the American Chemical Society, 2004, 126(41), 13480-13501
Cas no 790712-85-5 (2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI))
790712-85-5 structure
Product Name:2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI)
CAS No:790712-85-5
MF:C12H4Br4S3
MW:563.9711561203
CID:5597180
Update Time:2023-08-23
2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI)
-
- Inchi: 1S/C12H4Br4S3/c13-5-3-9(15)18-11(5)7-1-2-8(17-7)12-6(14)4-10(16)19-12/h1-4H
- InChI Key: QTBAIMQJXKOURX-UHFFFAOYSA-N
- SMILES: C1(=C(Br)C=C(Br)S1)C1SC(=CC=1)C1SC(Br)=CC=1Br
2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI) Production Method
Production Method 1
Reaction Conditions
1.1R:Br2, S:CHCl3, S:AcOH, 10°C; overnight, rt
Reference
Production Method 2
Reaction Conditions
1.1R:C:FeCl3, S:CH2Cl2, 10 min, rt
Reference
- Rapid and effective multihalogenations of 2,2',5',2''-terthiophene with 2-halo-4,5-dichloropyridazin-3(2H)-ones under ambient conditions, Bulletin of the Korean Chemical Society, 2010, 31(10), 2985-2988
Production Method 3
Reaction Conditions
1.1R:AcOH, R:Bromosuccinimide, S:CHCl3, 10°C
Reference
- A Terthiophene-Containing Alkynylplatinum Terpyridine Pacman Complex: Controllable Folding/Unfolding Modulated by Weak Intermolecular Interactions, Inorganic Chemistry, 2013, 52(10), 5636-5638
Production Method 4
Reaction Conditions
1.1R:C:FeCl3, S:CH2Cl2, 10 min, rt
Reference
- Rapid and effective multihalogenations of 2,2',5',2''-terthiophene with 2-halo-4,5-dichloropyridazin-3(2H)-ones under ambient conditions, Bulletin of the Korean Chemical Society, 2010, 31(10), 2985-2988
2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI) Raw materials
2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI) Preparation Products
- 2,4,5''-tribromo-2,2',5',2''-terthiophene (118824-91-2)
- 2,2':5',2''-Terthiophene, 3,3',3'',4',5,5''-hexabromo- (1261644-74-9)
- 2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI) (790712-85-5)
- 2,2':5',2''-Terthiophene, 3,3',3'',5,5''-pentabromo- (1261644-71-6)
- 5,5''-Dibromo-2,2':5',2''-terthiophene (98057-08-0)
2,2':5',2''-Terthiophene, 3,3'',5,5''-tetrabromo- (9CI) Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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